Cas no 69119-99-9 (METHYL CIS-8-EICOSENOATE)

• Product Name: METHYL CIS-8-EICOSENOATE
• CAS No: 69119-99-9
• Molecular Formula: C₂₁H₄₀O₂
• Molecular Weight: 324.54100
• CID: 973104
• PubChem ID: 14402311

METHYL CIS-8-EICOSENOATE Properties

Names and Identifiers

• METHYL CIS-8-EICOSENOATE
• Methyl 8-cis-eicosenoate
• Methyl 8-cis-eicosenoate1000µg
• 69119-99-9
• CIS-8-EICOSENOIC ACID METHYL ESTER
• PD156652
• Methyl (Z)-icos-8-enoate
• (Z)-Methyl icos-8-enoate
• APPTUCQDUQQSJY-YPKPFQOOSA-N

• InChIKey： APPTUCQDUQQSJY-YPKPFQOOSA-N
• Inchi： InChI=1S/C21H40O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h13-14H,3-12,15-20H2,1-2H3/b14-13-
• SMILES： CCCCCCCCCCCC=CCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 324.30300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 18
• Monoisotopic Mass: 324.302830514g/mol
• Heavy Atom Count: 23
• Complexity: 271
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 6.97710
• PSA: 26.30000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters